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Compound of Interest

Compound Name: (Rac)-AZD8186

Cat. No.: B612112 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the solubility of (Rac)-AZD8186. Find answers

to frequently asked questions and detailed troubleshooting guides to ensure the successful

preparation and application of this potent PI3Kβ/δ inhibitor in your experiments.

Frequently Asked Questions (FAQs)
Q1: What is (Rac)-AZD8186 and what is its mechanism of action?

(Rac)-AZD8186 is a potent and selective inhibitor of phosphoinositide 3-kinase beta (PI3Kβ)

and delta (PI3Kδ) isoforms, with IC50 values of 4 nM and 12 nM, respectively.[1][2] It

demonstrates significantly less activity against PI3Kα (IC50 = 35 nM) and PI3Kγ (IC50 = 675

nM).[1][2] AZD8186 exerts its effects by blocking the PI3K/Akt/mTOR signaling pathway, which

is frequently dysregulated in cancer.[2][3] This inhibition can lead to decreased tumor cell

proliferation and the induction of cell death in cancer cells expressing PI3K.[2][3] Its targeted

action against PI3Kβ makes it a subject of investigation for treating tumors with a loss of the

tumor suppressor PTEN.

Q2: What are the primary solvents for dissolving (Rac)-AZD8186?

Dimethyl sulfoxide (DMSO) is the most commonly used solvent for preparing stock solutions of

(Rac)-AZD8186 for in vitro studies.[1][4] For in vivo applications, formulations often involve a

suspension in vehicles such as 0.5% HPMC/0.1% Tween 80 or a solution containing DMSO,

tri-ethylene glycol (TEG), and water.[1][5]
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Q3: I am observing precipitation after adding my AZD8186 stock solution to the cell culture

medium. What could be the cause?

Precipitation of (Rac)-AZD8186 in aqueous solutions like cell culture media is a common issue

primarily due to its low aqueous solubility. Several factors can contribute to this:

High Final Concentration: The intended concentration in the media may surpass the solubility

limit of the compound.

Solvent Shock: Rapidly diluting a concentrated DMSO stock into the aqueous medium can

cause the compound to "crash out" of the solution.

Media Components: Interactions with salts, proteins, and other components in the culture

medium can reduce solubility.

pH and Temperature: The pH of the cell culture medium and temperature fluctuations can

influence the solubility of the compound.[6]

Evaporation: Evaporation of the medium in the incubator can increase the concentration of

all components, potentially leading to precipitation.[7][8]

Q4: What is the recommended final concentration of DMSO in cell culture experiments?

To minimize cytotoxicity, the final concentration of DMSO in the cell culture medium should be

kept as low as possible, typically below 0.5%.[9] It is essential to include a vehicle control

(media with the same final DMSO concentration without the compound) in your experiments to

account for any solvent-related effects on the cells.

Quantitative Data Summary
The following tables provide a summary of the available solubility and formulation data for

(Rac)-AZD8186.

Table 1: Solubility of (Rac)-AZD8186 in Various Solvents
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Solvent Concentration Notes

Dimethyl Sulfoxide (DMSO) ≥ 35 mg/mL (76.51 mM)

Hygroscopic nature of DMSO

can impact solubility; use

freshly opened solvent.[1]

Dimethyl Sulfoxide (DMSO) 10 mM

All inhibitors were dissolved to

a concentration of 10 mmol/L

and stored under nitrogen.[4]

10% DMSO, 60% Triethylene

glycol (TEG), 30% Water
15 mg/mL

For in vivo working solutions.

Heat and/or sonication can be

used to aid dissolution.[1]

Note: "≥" indicates that the saturation point was not determined and could be higher.

Table 2: Example Formulations for In Vivo Studies

Vehicle Composition Application Reference

0.5% HPMC / 0.1% Tween 80

(Suspension)
Oral administration in mice. [5]

10% DMSO / 60% Triethylene

glycol (TEG) / 30% Water for

Injection (WFI)

Oral administration in mice. [1][5]

Experimental Protocols & Troubleshooting Guides
Protocol 1: Preparation of (Rac)-AZD8186 Stock Solution
for In Vitro Assays
Objective: To prepare a concentrated stock solution of (Rac)-AZD8186 in DMSO for use in cell-

based assays.

Materials:

(Rac)-AZD8186 powder
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Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Procedure:

Calculation: Determine the required mass of AZD8186 to achieve the desired stock

concentration (e.g., 10 mM). The molecular weight of AZD8186 is 457.47 g/mol .

Weighing: Carefully weigh the calculated amount of AZD8186 powder in a sterile

microcentrifuge tube.

Dissolution: Add the appropriate volume of sterile DMSO to the tube.

Mixing: Vortex the solution vigorously until the powder is completely dissolved. Gentle

warming (e.g., in a 37°C water bath) or brief sonication can be used to aid dissolution if

necessary.

Sterilization: If required for your experiment, the stock solution can be sterilized by filtering

through a 0.22 µm syringe filter.

Storage: Aliquot the stock solution into single-use volumes to minimize freeze-thaw cycles

and store at -20°C or -80°C for long-term stability.

Troubleshooting Guide: Precipitation in Cell Culture
Media
Issue: A precipitate is observed in the cell culture plate after adding the (Rac)-AZD8186
working solution.

Workflow for Troubleshooting Precipitation:
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Initial Observation

Immediate Checks

Optimization Strategies

Advanced Solutions

Precipitate observed in
cell culture media

Verify Final Concentration

Is concentration too high?

Check DMSO Concentration

Is final DMSO% > 0.5%?

Review Dilution Method

Was dilution too rapid?

Perform Serial Dilutions

Yes Yes Yes

Pre-warm Media

If precipitation persists

Increase Serum Concentration

If using low/no serum

Test Alternative Solubilizers

If still unresolved

Determine Solubility Limit

For precise dosing
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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